Cas no 2089241-88-1 (1-(bromomethyl)-3-fluoro-cyclobutane)

• Product Name: 1-(bromomethyl)-3-fluoro-cyclobutane
• CAS No: 2089241-88-1
• MF: C₅H₈BrF
• MW: 167.019424438477
• CID: 4636173
• PubChem ID: 126688495
• Update Time: 2025-11-05

1-(bromomethyl)-3-fluoro-cyclobutane Chemical and Physical Properties

Names and Identifiers

• 1-(bromomethyl)-3-fluoro-cyclobutane

• Inchi： 1S/C5H8BrF/c6-3-4-1-5(7)2-4/h4-5H,1-3H2
• InChI Key： QMBXRHISFBCMGJ-UHFFFAOYSA-N
• SMILES： C1(CBr)CC(F)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organofluorides

Additional information on 1-(bromomethyl)-3-fluoro-cyclobutane

Market Research and Analysis Report on 1-(bromomethyl)-3-fluoro-cyclobutane (CAS No. 2089241-88-1)

The compound 1-(bromomethyl)-3-fluoro-cyclobutane, identified by the CAS number 2089241-88-1, has garnered significant attention in the chemical and pharmaceutical industries due to its unique structural properties and potential applications in drug development and material science. This report provides a comprehensive analysis of the current market landscape, research advancements, and future prospects for this compound.

Recent studies have highlighted the role of 1-(bromomethyl)-3-fluoro-cyclobutane as a key intermediate in the synthesis of bioactive molecules. Its cyclobutane ring structure, combined with the bromomethyl and fluoro substituents, offers a versatile platform for exploring novel chemical reactions and molecular interactions. Researchers have demonstrated its utility in constructing complex ring systems, which are critical components in various therapeutic agents.

The global demand for this compound is driven by its applications in academic research, preclinical studies, and early-stage drug development. Key players in the pharmaceutical industry are increasingly investing in the exploration of cyclobutane-containing compounds due to their potential to modulate enzyme activity and target specific biological pathways. The compound's availability from specialized chemical suppliers has further facilitated its integration into research pipelines worldwide.

Market analysis indicates a growing interest in 1-(bromomethyl)-3-fluoro-cyclobutane among both academic institutions and private enterprises. The compound's demand is particularly strong in regions with advanced pharmaceutical research infrastructure, such as North America, Europe, and parts of Asia. However, challenges such as high synthesis costs and limited scalability currently restrict its widespread adoption.

To address these challenges, ongoing research efforts are focused on optimizing synthetic routes for 1-(bromomethyl)-3-fluoro-cyclobutane. Novel methodologies leveraging catalytic asymmetric synthesis and microwave-assisted reactions are being explored to enhance yield and reduce production costs. Additionally, collaborations between academic researchers and industry partners are expected to accelerate the commercialization of this compound.

In conclusion, 1-(bromomethyl)-3-fluoro-cyclobutane represents a promising building block in the field of chemical biology and drug discovery. Its unique properties position it as a valuable asset for advancing innovative therapies and materials. As research progresses and production efficiencies improve, this compound is likely to play an increasingly significant role in shaping the future of the chemical-pharmaceutical industry.